2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-2-methyl-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-11-7-4-5-9-14(11)17-16(19)13-8-6-10-15(12(13)2)18-22(3,20)21/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: KYLADWGFUDJYED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(C(=CC=C2)NS(=O)(=O)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. It was first synthesized in 2014 and has since gained popularity in the research community due to its high potency and selectivity for the CB1 receptor.

Mechanism of Action

2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-2201 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. When activated, the CB1 receptor can modulate a wide range of physiological processes, including pain perception, appetite, mood, and memory.
Biochemical and Physiological Effects
Studies have shown that 2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-2201 can produce a wide range of biochemical and physiological effects, including increased appetite, decreased pain perception, and altered mood and cognition. It has also been shown to have neuroprotective properties and may have potential therapeutic applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-2201 in lab experiments is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the effects of CB1 receptor activation on various physiological processes. However, one limitation of using 2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-2201 is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-2201, including:
1. Further studies on its potential therapeutic applications in the treatment of neurodegenerative diseases.
2. Investigation of its effects on other physiological processes, such as immune function and inflammation.
3. Studies on its long-term effects and potential for addiction.
4. Development of new synthetic cannabinoids with improved potency and selectivity for the CB1 receptor.

Scientific Research Applications

2-methyl-N-(2-methylphenyl)-3-[(methylsulfonyl)amino]benzamide-2201 has been used extensively in scientific research to study the CB1 receptor and its effects on the body. It has been shown to have a high affinity for the CB1 receptor, making it a useful tool for studying the physiological and biochemical effects of CB1 receptor activation.